Cas no 2138273-09-1 (5-bromo-2-butyl-7-(propan-2-yl)-1,2,4triazolo1,5-apyridine)

• Product Name: 5-bromo-2-butyl-7-(propan-2-yl)-1,2,4triazolo1,5-apyridine
• CAS No: 2138273-09-1
• MF: C₁₃H₁₈BrN₃
• MW: 296.206121921539
• CID: 6199923
• PubChem ID: 165482675
• Update Time: 2025-05-30

5-bromo-2-butyl-7-(propan-2-yl)-1,2,4triazolo1,5-apyridine Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-butyl-7-(propan-2-yl)-1,2,4triazolo1,5-apyridine
• 2138273-09-1
• 5-bromo-2-butyl-7-(propan-2-yl)-[1,2,4]triazolo[1,5-a]pyridine
• EN300-1104668

• Inchi： 1S/C13H18BrN3/c1-4-5-6-12-15-13-8-10(9(2)3)7-11(14)17(13)16-12/h7-9H,4-6H2,1-3H3
• InChI Key： FQXYHUHPJQFCAS-UHFFFAOYSA-N
• SMILES： BrC1=CC(=CC2=NC(CCCC)=NN21)C(C)C

Computed Properties

• Exact Mass: 295.06841g/mol
• Monoisotopic Mass: 295.06841g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 30.2Ų

Additional information on 5-bromo-2-butyl-7-(propan-2-yl)-1,2,4triazolo1,5-apyridine

Introduction to 5-bromo-2-butyl-7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138273-09-1)

5-bromo-2-butyl-7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridine, identified by its CAS number 2138273-09-1, is a complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the triazolopyridine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of multiple substituents, including a bromo group at the 5-position, a butyl group at the 2-position, and an isopropyl group at the 7-position, contributes to its unique chemical properties and reactivity.

The triazolo[1,5-a]pyridine scaffold is particularly interesting due to its ability to interact with various biological targets. Recent studies have highlighted the significance of this scaffold in the development of novel drugs targeting neurological disorders, infectious diseases, and cancer. The bromo and butyl substituents enhance the compound's lipophilicity, making it more suitable for membrane permeability and subsequent intracellular activity. Additionally, the isopropyl group introduces steric hindrance, which can influence binding affinity and selectivity.

In the realm of drug discovery, 5-bromo-2-butyl-7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridine has been explored for its potential as an intermediate in synthesizing more complex pharmacophores. Its structural features make it a versatile building block for designing molecules with enhanced pharmacological properties. Researchers have leveraged computational chemistry techniques to predict its interactions with biological receptors and enzymes, providing insights into its mechanism of action.

One of the most compelling aspects of this compound is its role in developing treatments for resistant pathogens. The triazolopyridine core has shown promise in overcoming drug resistance mechanisms by targeting conserved residues in bacterial enzymes and viral proteases. For instance, studies have demonstrated that derivatives of this scaffold can inhibit enzymes involved in DNA replication and transcription in bacteria, offering a new avenue for combating antibiotic-resistant strains.

The bromo substituent at the 5-position is particularly noteworthy as it serves as a handle for further functionalization through cross-coupling reactions such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions allow for the introduction of aryl or heteroaryl groups at various positions along the molecule, expanding its pharmacological repertoire. Similarly, the butyl group at the 2-position enhances solubility and bioavailability while maintaining potent biological activity.

Recent advancements in medicinal chemistry have focused on optimizing the propan-2-yl side chain at the 7-position to improve metabolic stability and reduce off-target effects. By employing structure-based drug design strategies, researchers have been able to fine-tune this moiety to enhance binding affinity and selectivity for specific therapeutic targets. This approach underscores the importance of small-molecule modulators in modulating biological pathways with high precision.

The synthesis of 5-bromo-2-butyl-7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridine involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include cyclization reactions to form the triazolopyridine core followed by selective functionalization at each substituent position. Advances in flow chemistry have enabled more efficient synthesis routes while minimizing waste generation.

In conclusion,5-bromo-2-butyl-7-(propan-2-yl)-1,2,4-triazolo[1,5-a]pyridine (CAS No. 2138273-09-1) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activity make it an attractive scaffold for designing novel therapeutics targeting various diseases. As research continues to uncover new applications for this compound,triazolopyridines are poised to play an increasingly significant role in modern drug discovery efforts.